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Compound of Interest

Compound Name:
1-Methyl-4-(4-piperidyl)piperazine

Dihydrochloride

Cat. No.: B580792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride, a key chemical intermediate in pharmaceutical

synthesis. This document outlines its chemical and physical properties, provides a detailed

experimental protocol for its synthesis, and discusses its significant applications in drug

development.

Core Compound Data
1-Methyl-4-(4-piperidyl)piperazine Dihydrochloride is a piperazine derivative recognized for

its role as a building block in the synthesis of various active pharmaceutical ingredients (APIs).

Its chemical properties are summarized below.
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Property Value Source

Molecular Weight 256.22 g/mol [1]

Molecular Formula C₁₀H₂₃Cl₂N₃ [1]

CAS Number 1219979-73-3 [1]

Appearance White to off-white solid

Purity >95%

Storage
Inert atmosphere, Room

Temperature

Synthesis Protocol
The following is a detailed experimental protocol for the synthesis of 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride, adapted from established methodologies.

Experimental Workflow: Synthesis of 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride
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Step 1: Reductive Amination

Step 2: Boc Deprotection and Salt Formation

N-Methylpiperazine

Intermediate Compound
(N-Boc-1-methyl-4-(4-piperidyl)piperazine)

N-Boc-piperidin-4-one Solvent A & Alkali Reducing Agent

Intermediate Compound

Purification

1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride

Saturated HCl in Methanol
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Key Intermediate In

1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride

Antidepressant Synthesis

Antipsychotic Drug Synthesis
(e.g., Melperone)

Oncology Drug Synthesis
(e.g., Aripiprazole)

Research Tool Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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